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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptanethiol, a versatile alkanethiol

crucial in various advanced research and development fields. This document outlines its

fundamental chemical and physical properties, details its applications in surface chemistry and

nanotechnology, and provides exemplary experimental protocols for its use in forming self-

assembled monolayers and functionalizing nanoparticles.

Core Compound Data: 1-Heptanethiol
1-Heptanethiol, also known as n-heptyl mercaptan, is a colorless liquid with a distinct, strong

odor.[1] Its utility in scientific research stems from the high affinity of its terminal thiol (-SH)

group for noble metal surfaces, making it an ideal candidate for creating ordered molecular

layers.

A summary of its key quantitative data is presented below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b157337?utm_src=pdf-interest
https://www.benchchem.com/product/b157337?utm_src=pdf-body
https://www.benchchem.com/product/b157337?utm_src=pdf-body
https://www.benchchem.com/product/b157337?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1639-09-4 [1][2][3][4][5][6]

Molecular Formula C₇H₁₆S [1][2][3][4][5][6][7]

Molecular Weight 132.27 g/mol [1][2][3][4][6][7]

Density 0.844 g/cm³ at 20 °C

Boiling Point 173-175 °C at 1013 hPa

Melting Point -43 °C

Flash Point 46 °C

Vapor Pressure 1.5 hPa at 25 °C

Solubility in Water 0.009 g/L [1]

Key Applications in Research and Development
The reactivity of the thiol group makes 1-heptanethiol a valuable intermediate in organic

synthesis for the development of pharmaceuticals and agrochemicals.[8] It participates in

various chemical transformations including nucleophilic substitutions and Michael additions.[8]

However, its most prominent applications are in materials science and nanotechnology.

1. Self-Assembled Monolayers (SAMs): 1-Heptanethiol is extensively used in the study and

fabrication of self-assembled monolayers, particularly on gold surfaces.[4] The sulfur-gold

interaction is strong, leading to the formation of stable, ordered, and well-packed molecular

layers.[9] These SAMs are foundational in the development of biosensors, in modifying surface

properties, and for fundamental studies in surface chemistry.[10][11]

2. Nanoparticle Functionalization: The surface of nanoparticles, especially gold nanoparticles

(AuNPs), can be functionalized with 1-heptanethiol to enhance their stability, solubility, and to

introduce specific functionalities.[12] This is a critical step in preparing nanoparticles for

biomedical applications such as targeted drug delivery and medical imaging.[13]

Chemical Reactivity and Safety
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1-Heptanethiol is a combustible liquid and should be handled with appropriate safety

precautions.[1][2] It is incompatible with strong oxidizing agents, strong acids, strong bases,

and alkali metals.[1][2] Reactions with powerful oxidizing agents can be violent.[1][2] It can also

react with water, steam, or acids to produce toxic and flammable vapors.[1][2]
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Reactants

Products

1-Heptanethiol
(C₇H₁₅SH)

Sulfur Oxides (SOx)
(Violent Reaction)

Reacts with

Hydrogen Gas (H₂)
(Flammable)

Reacts with

Exothermic Reaction Products

Reacts with

Powerful Oxidizing Agents
(e.g., Ca(OCl)₂) Hydrides Aldehydes
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Start

Clean Gold Substrate
(e.g., Annealing or Piranha Solution)

Prepare 1 mM 1-Heptanethiol
Solution in Ethanol

Immerse Substrate in
Thiol Solution

Incubate for 12-48 hours
(Backfill with N₂)

Rinse with Ethanol

Dry with Nitrogen Gas

Functionalized Substrate Ready
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Start

Dissolve Au Precursor and
1-Heptanethiol in Solvent

Heat to 55 °C with
Vigorous Stirring

Add Reducing Agent
(e.g., tert-Butylamine borane)

React at 55 °C for 2 hours

React at Room Temperature
for 16 hours

Isolate and Wash Nanoparticles

Functionalized AuNPs Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

